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Abstract
AU-15330 is a potent and selective Proteolysis Targeting Chimera (PROTAC) designed for the

targeted degradation of the SWI/SNF ATPase subunits SMARCA2 and SMARCA4.[1][2] As a

bifunctional molecule, AU-15330 recruits the Von Hippel-Lindau (VHL) E3 ubiquitin ligase to

these target proteins, leading to their ubiquitination and subsequent degradation by the

proteasome.[3][4] This targeted protein degradation results in widespread chromatin

compaction, thereby inhibiting oncogenic transcriptional programs.[1][5] Notably, AU-15330 has

demonstrated significant anti-tumor activity in preclinical models of prostate cancer, including

castration-resistant prostate cancer (CRPC), both as a single agent and in combination with

other therapies.[6] These application notes provide detailed protocols for the solubilization and

preparation of AU-15330 for both in vitro and in vivo experimental settings, along with a

summary of its key biological activities.
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Solvent System Use Case
Maximum
Solubility

Notes

Dimethyl Sulfoxide

(DMSO)
In Vitro

≥ 100 mg/mL (≥

132.28 mM)

Use fresh, anhydrous

DMSO as it is

hygroscopic, which

can reduce solubility.

[7] Ultrasonic

treatment may be

required to achieve

maximum solubility.[1]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

In Vivo
≥ 3.5 mg/mL (≥ 4.63

mM)

A common formulation

for intravenous or

intraperitoneal

administration.[1]

10% DMSO, 90%

(20% SBE-β-CD in

saline)

In Vivo
≥ 3.5 mg/mL (≥ 4.63

mM)

An alternative

formulation using

sulfobutylether-β-

cyclodextrin to

improve solubility.[1]

10% DMSO, 90%

Corn Oil
In Vivo

≥ 3.5 mg/mL (≥ 4.63

mM)

A lipid-based

formulation suitable

for certain

administration routes.

[1]

10% 2-hydroxypropyl-

β-cyclodextrin

(HPβCD) in 5%

Dextrose in Water

(D5W)

In Vivo

Not explicitly stated,

but used for

intravenous injection.

AU-15330 is first

dissolved in 40%

HPβCD and sonicated

until clear, then diluted

with D5W.[1]
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Form
Storage
Temperature

Duration Notes

Powder -20°C Up to 3 years

Store under nitrogen

and away from

moisture.[1]

Stock Solution (in

solvent)
-80°C Up to 2 years

Aliquot to avoid

repeated freeze-thaw

cycles. Stored under

nitrogen, away from

moisture.[6]

Stock Solution (in

solvent)
-20°C Up to 1 year

Stored under nitrogen,

away from moisture.

[6]

Experimental Protocols
In Vitro Protocol: Preparation of AU-15330 for Cell-
Based Assays
Materials:

AU-15330 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Sterile cell culture medium appropriate for your cell line

Vortex mixer

Sonicator (optional)

Procedure for Preparing a 10 mM Stock Solution:
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Weighing: Accurately weigh out the desired amount of AU-15330 powder. For example, to

prepare 1 mL of a 10 mM stock solution, you will need approximately 7.56 mg of AU-15330
(Molecular Weight: 755.93 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the AU-15330 powder in a

sterile microcentrifuge tube. For a 10 mM stock, if you weighed 7.56 mg, you would add 1

mL of DMSO.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. If necessary,

use a sonicator to aid dissolution.[1]

Sterilization (Optional): If required for your specific application, filter the stock solution

through a 0.22 µm sterile filter.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -80°C for long-term storage.[6]

Procedure for Preparing Working Solutions:

Thawing: Thaw a single aliquot of the 10 mM AU-15330 stock solution at room temperature.

Dilution: Serially dilute the stock solution in sterile cell culture medium to achieve the desired

final concentrations for your experiment. For example, to make a 10 µM working solution

from a 10 mM stock, you would perform a 1:1000 dilution. It is recommended to perform

intermediate dilutions for accuracy.

Application: Add the diluted AU-15330 to your cell cultures and proceed with your

experimental timeline. Note that the final DMSO concentration in the culture medium should

be kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

In Vivo Protocol: Formulation of AU-15330 for Animal
Studies
Important Considerations:

The optimal formulation may depend on the animal model, administration route, and desired

dosing regimen.
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It is recommended to prepare fresh formulations for each day of dosing.[7]

All procedures should be performed under sterile conditions.

Formulation Method 1: PEG300/Tween-80/Saline Formulation[1]

Materials:

AU-15330 powder

Anhydrous DMSO

PEG300

Tween-80

Sterile Saline (0.9% NaCl)

Sterile tubes

Vortex mixer

Sonicator

Procedure:

Initial Dissolution: Dissolve the required amount of AU-15330 in DMSO to make a

concentrated stock.

Sequential Addition: In a sterile tube, add the following solvents in order, ensuring the

solution is clear after each addition:

Add the AU-15330/DMSO solution (to a final concentration of 10% of the total volume).

Add PEG300 to a final concentration of 40%.

Add Tween-80 to a final concentration of 5%.

Add sterile saline to make up the final 45% of the volume.
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Mixing: Vortex and sonicate the mixture until a clear and homogenous solution is obtained.

Administration: The final solution is ready for administration (e.g., intravenous or

intraperitoneal injection).

Formulation Method 2: Cyclodextrin-Based Formulation[1]

Materials:

AU-15330 powder

40% 2-hydroxypropyl-β-cyclodextrin (HPβCD) in water

5% Dextrose in Water (D5W)

Sterile tubes

Sonicator

Procedure:

Dissolution in HPβCD: Mix the required amount of AU-15330 powder into the 40% HPβCD

solution.

Sonication: Sonicate the mixture until the powder is completely dissolved and the solution is

clear.

Dilution: Dilute the resulting solution with 5% Dextrose in Water (D5W) to achieve a final

HPβCD concentration of 10%.

Administration: The formulation is suitable for intravenous administration, for example, via

retro-orbital injection in mice.[1]
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Caption: Mechanism of action of AU-15330 as a PROTAC degrader.
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Caption: Workflow for preparing and using AU-15330 in vitro.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Phone: (601) 213-4426
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